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Compound of Interest |

Compound Name: Silane, trimethoxy(1-methylethyl)-
CAS No.: 14346-37-3
Cat. No.: B3047731

Executive Summary & Immediate Safety Profile

Chemical Identity:

o |IUPAC Name: Silane, trimethoxy(1-methylethyl)-
e Common Name: Isopropyltrimethoxysilane

o Chemical Family: Organosilane / Alkylalkoxysilane

o Key Hazards: Flammable Liquid (Flash Point ~27-30°C), Moisture Sensitive (Hydrolyzes to
release Methanol).

Core Directive: The disposal of trimethoxy(1-methylethyl)silane requires strict adherence to
moisture control until the point of intentional neutralization. The primary risk during disposal is
not just the flammability of the silane itself, but the generation of Methanol (MeOH) upon
contact with water or humid air. Methanol is toxic, highly flammable, and has a lower flash point
(12°C) than the parent silane.

Prohibited Actions:

e NEVER pour bulk silane down laboratory drains. (Risk: Polymerization/Clogging and release

of toxic methanol into sewer systems).
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 NEVER dispose of in general trash bins (Risk: Delayed hydrolysis and fire).

Hazard Characterization: The "Why" Behind the Protocol

To handle this chemical safely, one must understand its reactivity profile. The disposal

protocols below are designed to mitigate the specific chemical pathway described in Figure 1.

The Hydrolysis Mechanism: When trimethoxy(1-methylethyl)silane contacts water, the methoxy

groups (-OCHs) are cleaved, replaced by hydroxyl groups (-OH). This releases free methanol.

[1](21(3]

e R =Isopropyl group (1-methylethyl).

e Implication: For every 1 mole of silane disposed of improperly (e.g., in a wet trash can), you

generate 3 moles of Methanol.

Data Summary Table: Physical & Safety Properties

Property Value Operational Significance
) Class IC Flammable Liquid.[4]
Flash Point ~27°C (80.6°F) )
Ground all containers.
Toxic (blindness/CNS effects)
Hydrolysis Byproduct Methanol and highly flammable (FP
11°C).
Do not use aqueous fire
Water Solubility Reacts (Decomposes) extinguishers; use CO2 or dry
chemical.
i Must be segregated from
RCRA Waste Code D001 (Ignitable)

oxidizers and acids.

Disposal Protocols

Scenario A: Bulk Liguid Waste (Expired or Unused)

Applicability: Stock bottles >50mL or reaction mixtures.
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The Protocol:

Segregation: Keep the silane in its original container or a compatible solvent container
(HDPE or Glass).

Labeling: Label clearly as "Hazardous Waste - Flammable".

Constituent Listing: You MUST list both the parent silane and "Methanol" on the waste tag.

o Reasoning: Waste handlers may bulk this material. If they are unaware of the potential
methanol release, they may use incompatible transfer lines.

Disposal Path: Transfer to the institution's EHS Hazardous Waste stream for Fuel
Blending/Incineration.

Scenario B: Empty Containers (The "RCRA Empty" Standard)
Applicability: Empty stock bottles.

The Protocol:

o Triple Rinse: Rinse the bottle three times with a compatible solvent (e.g., Isopropanol or
Acetone).

o Critique: Do not use water for the first rinse to avoid rapid gelling/polymerization inside the
bottle, which makes it difficult to clean.

e Rinsate Disposal: Collect all three rinses and dispose of them as Scenario A (Flammable
Waste).

» Defacing: Deface the label and mark "Empty".

» Venting: Leave the cap off in a fume hood for 24 hours to allow residual volatiles to
evaporate.

» Final Disposal: Glass recycling or general trash (consult local EHS regulations).

Scenario C: Quenching & Spill Cleanup (Expert Protocol)
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Applicability: Small spills (<50mL), cleaning residual glassware, or deactivating syringes.

The Logic: Pure water is ineffective for cleaning silanes because the silane is hydrophobic; it
will "bead up" and hydrolyze slowly. To quench effectively, you need a miscible co-solvent
system.

Step-by-Step Quenching Workflow:

Preparation: In a fume hood, prepare a 5% Water / 95% Ethanol (or IPA) solution.

o Why: The alcohol dissolves the silane, allowing the water to access the methoxy groups
for hydrolysis.

o Application: Add the silane residue to this solution.

o Reaction Time: Allow to stand for 30 minutes. The solution may become cloudy (formation of
polysiloxanes/silica).

» Disposal: The resulting mixture now contains inert siloxanes and methanol/ethanol. Dispose
of this entire mixture as Flammable Solvent Waste.

Visualized Decision Workflows

The following diagram outlines the logical decision tree for handling silane waste streams.
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Start: Identify Waste State

Bulk Liquid / Expired Stock Empty Container Spill / Residue

Prepare Quench Soln:

Triple Rinse with
95% Ethanol + 5% Water

Anhydrous Alcohol/Acetone

Label: 'Flammable & Toxic'
(Note Methanol Potential)

Liguid Waste \Container

Vent Bottle (24h) Mix Residue with Soln
Deface Label Wait 30 mins

Collect Rinsate

. Result: Inert Siloxane
Glass Recycling / Trash + Alcohol/Methanol

Dispose as Solvent Waste

Ship for Commercial

Incineration (Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision Logic for Silane Waste Streams. Note that all paths eventually lead to
controlled solvent waste disposal or safe trash.

References & Regulatory Grounding

o Gelest, Inc. (2015).[1][3] Safety Data Sheet: Isobutyltrimethoxysilane. Retrieved from

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3047731?utm_src=pdf-body-img
https://www.gelest.com/wp-content/uploads/SII6458.0_ISOOCTYLTRIMETHOXYSILANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SII6452.6-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o Note on Reference: Confirms the hydrolysis to methanol and specific gravity/flash point
data.

* U.S. Environmental Protection Agency (EPA). (n.d.). Defining Hazardous Waste: Listed and
Characteristic Wastes (D001). Retrieved from

o Relevance: Establishes the "Ignitable” (D001) classification for alkylsilanes.

+ National Research Council (US) Committee on Hazardous Substances in the Laboratory.
(1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. National
Academies Press. Retrieved from

o Relevance: Source of the "Triple Rinse" and solvent quenching protocols for reactive
organometallics and silanes.

o Fisher Scientific. (2021). Isobutyltrimethoxysilane Safety Data Sheet. Retrieved from

o Relevance: Corroborates GHS classification (Flammable Liquid 3, Skin Irrit. 2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 4. Isobutyltrimethoxysilane | 18395-30-7 | TCI (Shanghai) Development Co., Ltd.
[tcichemicals.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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